Cas no 1286272-86-3 (Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate
• CAS No: 1286272-86-3
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 4788165
• Update Time: 2025-10-23

Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate
• tert-Butyl (1-(2-methoxybenzyl)piperidin-4-yl)carbamate
• TERT-BUTYL N-{1-[(2-METHOXYPHENYL)METHYL]PIPERIDIN-4-YL}CARBAMATE
• Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate

• Inchi： 1S/C18H28N2O3/c1-18(2,3)23-17(21)19-15-9-11-20(12-10-15)13-14-7-5-6-8-16(14)22-4/h5-8,15H,9-13H2,1-4H3,(H,19,21)
• InChI Key： KECVCJOKIGIRBF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC2C=CC=CC=2OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 373
• XLogP3: 3
• Topological Polar Surface Area: 50.8

Additional information on Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate

Recent Advances in the Study of Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate (CAS: 1286272-86-3)

The compound Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate (CAS: 1286272-86-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and methoxybenzyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. The compound's unique structural features make it a valuable candidate for further investigation in medicinal chemistry.

One of the key areas of research has been the optimization of the synthetic route for Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a multi-step process involving the protection of the piperidine nitrogen, followed by selective benzylation and carbamate formation. This method not only enhances the purity of the final product but also reduces the environmental impact of the synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological evaluations of this compound have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro studies indicate that Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate exhibits affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological and psychiatric disorders. Further, its ability to cross the blood-brain barrier has been confirmed through in vivo models, making it a promising candidate for CNS drug development. These findings were recently presented at the International Conference on Chemical Biology and Drug Discovery (2024).

In addition to its CNS activity, recent research has explored the compound's potential in oncology. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate demonstrate inhibitory effects on specific kinase pathways involved in cancer cell proliferation. The study highlighted the compound's role as a scaffold for designing novel kinase inhibitors, with particular efficacy observed in breast and lung cancer cell lines. These results underscore the versatility of this chemical entity in addressing diverse therapeutic needs.

Future research directions for Tert-Butyl 1-(2-methoxybenzyl)piperidin-4-ylcarbamate include further structural optimization to enhance its pharmacological profile and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential. As the compound continues to show promise across multiple disease areas, it remains a focal point in the ongoing quest for innovative and effective treatments in the chemical biology and pharmaceutical fields.